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Compound of Interest

Compound Name: Cyclopentolate Hydrochloride

Cat. No.: B3427585

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of cyclopentolate hydrochloride in animal research. Cyclopentolate hydrochloride is a
synthetic antimuscarinic drug widely used in ophthalmology for its mydriatic (pupil-dilating) and
cycloplegic (paralysis of accommodation) effects. Understanding its application in animal
models is crucial for preclinical vision research, drug development, and toxicological studies.

Mechanism of Action

Cyclopentolate hydrochloride is a competitive antagonist of acetylcholine at muscarinic
receptors in the eye.[1] Specifically, it blocks the action of acetylcholine on the iris sphincter
muscle and the ciliary body muscle.[1][2] This inhibition leads to relaxation of the iris sphincter,
resulting in pupillary dilation (mydriasis), and paralysis of the ciliary muscle, leading to a loss of
accommodation for near vision (cycloplegia).[1][2] This mechanism is fundamental to its use in
ophthalmic examinations and research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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